![molecular formula C19H25N3O3S B5520629 1-[4-(2-{3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidin-1-yl}-2-oxoethyl)-2-thienyl]ethanone](/img/structure/B5520629.png)
1-[4-(2-{3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidin-1-yl}-2-oxoethyl)-2-thienyl]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to a class of organic molecules characterized by the presence of imidazole, piperidine, and thienyl groups, which are often explored for their potential biological activities and chemical properties. Compounds with these functional groups are synthesized and studied for various applications, including pharmaceuticals, due to their diverse chemical reactivity and ability to interact with biological systems.
Synthesis Analysis
Synthesis of similar compounds typically involves multi-step organic reactions, starting from basic building blocks like imidazoles, piperidines, and thiophenes. For instance, Govindhan et al. (2017) described the synthesis of a related compound using a click chemistry approach, indicating the potential methodologies that could be employed for synthesizing compounds with similar structural features (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).
Scientific Research Applications
Synthesis and Characterization
Research in this area often involves the development of novel synthetic routes and methodologies for creating complex molecules. For instance, a study by Govindhan et al. (2017) describes the synthesis and spectroscopic characterization of a compound using click chemistry, highlighting techniques such as IR, NMR, and MS studies, as well as thermal stability analysis and single crystal XRD analysis. This study provides insights into the structural and physical properties of synthesized compounds, which is crucial for understanding their potential applications (Govindhan et al., 2017).
Antimicrobial and Antifungal Activities
The search for new antimicrobial and antifungal agents is a significant area of research. For example, Patel et al. (2011) explored the synthesis and in vitro antimicrobial activity of new pyridine derivatives, showing variable and modest activity against bacteria and fungi. Such studies are fundamental for discovering new drugs and treatment methods (Patel et al., 2011).
Pharmacokinetics and Drug Design
Investigations into the pharmacokinetics nature of compounds, as well as their potential for further biological applications, are crucial. Research by Al-Masoudi et al. (2007) on the synthesis of nitroimidazole derivatives with potential anti-HIV activity exemplifies the efforts to understand how new molecules interact with biological systems, which is essential for drug development (Al-Masoudi et al., 2007).
Molecular Docking and Biological Applications
Molecular docking studies are an integral part of modern drug discovery processes, providing insights into the molecular interactions between drugs and their targets. The research by Raga et al. (1992) on the synthesis and preliminary antimycotic data of (benzo[b]thienyl)methyl ethers, including structure-activity relationships, is an example of how synthesized compounds are evaluated for their potential as biological agents (Raga et al., 1992).
Safety and Hazards
properties
IUPAC Name |
2-(5-acetylthiophen-3-yl)-1-[3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3S/c1-14(23)17-10-15(13-26-17)11-18(24)22-6-3-4-16(12-22)19-20-5-7-21(19)8-9-25-2/h5,7,10,13,16H,3-4,6,8-9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTQYJYCGIACCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CS1)CC(=O)N2CCCC(C2)C3=NC=CN3CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.